(3-Aminopyrrolidin-1-yl)(5-methylthiophen-2-yl)methanone
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to(3-Aminopyrrolidin-1-yl)(5-methylthiophen-2-yl)methanone
involves the reaction of 2-(3-methylthiophen-2-yl)succinic acid with aminoalkylmorpholine or 1-(3-aminopropyl)-4-phenylpiperazine in one step . Derivatives were obtained in two steps by the reaction of 2-(3-methylthiophen-2-yl)succinic acid with aminoacetic acid to give intermediates, which, in turn, underwent the coupling reaction .
Scientific Research Applications
Synthesis and Characterization
- The compound (3-Aminopyrrolidin-1-yl)(5-methylthiophen-2-yl)methanone and its derivatives have been the subject of various synthesis and characterization studies. In one such study, novel compounds closely related to the chemical were synthesized and characterized using various spectroscopic techniques. This includes UV, IR, 1H and 13C NMR, and high-resolution mass spectrometry. Theoretical vibrational spectra were analyzed using density functional theory calculations, providing insights into the molecular structure and stability (Shahana & Yardily, 2020).
Biological Activities
- Compounds structurally similar to this compound have shown potential in various biological activities. For instance, related compounds have been evaluated for their herbicidal and insecticidal activities, indicating potential applications in agriculture and pest control (Wang et al., 2015). Moreover, certain derivatives have demonstrated notable antimicrobial and anticancer properties, highlighting their potential in medical research and drug development (Hafez, El-Gazzar, & Al-Hussain, 2016).
Molecular Docking Studies
- Molecular docking studies are a crucial aspect of understanding the interaction of such compounds with biological targets. In this context, this compound-like molecules have been used in molecular docking studies to predict their interaction with biological receptors, aiding in understanding their mechanism of action, particularly in antibacterial activities (Shahana & Yardily, 2020).
Crystal and Molecular Structures
- The crystal and molecular structures of compounds similar to this compound have been explored to understand their physical and chemical properties. This includes the study of their crystallographic analysis, hydrogen bonding patterns, and molecular conformations, which are essential for designing drugs and materials with specific properties (Kubicki et al., 2012).
Catalytic Applications
- Some derivatives of this compound have been evaluated for their catalytic applications, particularly in asymmetric synthesis and organozinc reagent additions. This highlights their potential use in synthetic chemistry for the production of enantiomerically pure compounds (Wang et al., 2008).
Properties
IUPAC Name |
(3-aminopyrrolidin-1-yl)-(5-methylthiophen-2-yl)methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2OS/c1-7-2-3-9(14-7)10(13)12-5-4-8(11)6-12/h2-3,8H,4-6,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQOXNXGKSBDMBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(=O)N2CCC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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